N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea

• IUPAC Name: 1-(2,5-dimethylphenyl)-3-(4-methylphenyl)thiourea
• InChI: InChI=1S/C16H18N2S/c1-11-5-8-14(9-6-11)17-16(19)18-15-10-12(2)4-7-13(15)3/h4-10H,1-3H3,(H2,17,18,19)
• InChI Key: QBPUOKRSVACENA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=S)NC2=C(C=CC(=C2)C)C
• Molecular Formula: C16H18N2S
• Molecular Weight: 270.4 g/mol

Description

N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea, also known as DMTU, is a chemical compound that has been widely used in scientific research for its antioxidant properties. DMTU is a thiourea derivative that has been synthesized through various methods, and its mechanism of action has been extensively studied.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea has been widely used in scientific research for its antioxidant properties. It has been shown to protect against oxidative stress in various cell types, including neurons, endothelial cells, and cardiomyocytes. This compound has also been used to study the role of reactive oxygen species (ROS) in various diseases, including Alzheimer's disease, Parkinson's disease, and cardiovascular disease.

Mechanism of Action

N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea acts as an antioxidant by scavenging ROS and preventing oxidative damage to cells. It has been shown to inhibit lipid peroxidation, protein oxidation, and DNA damage. This compound also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is a key regulator of antioxidant and detoxification genes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to improve mitochondrial function, reduce inflammation, and protect against apoptosis. This compound has also been shown to improve vascular function and reduce blood pressure in animal models.

Advantages and Limitations for Lab Experiments

N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-established antioxidant compound. This compound is also relatively stable and can be stored for long periods of time. However, this compound has some limitations, including its potential toxicity at high concentrations and its limited solubility in aqueous solutions.

Future Directions

There are several future directions for the study of N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea. One area of research is the development of this compound analogs with improved properties, such as increased solubility and reduced toxicity. Another area of research is the study of this compound in various disease models, including cancer, diabetes, and neurodegenerative diseases. Additionally, the role of this compound in aging and longevity is an area of interest for future research.
Conclusion:
In conclusion, this compound is a well-established antioxidant compound that has been extensively studied for its biochemical and physiological effects. It has several advantages for lab experiments, but also has some limitations. The future directions for the study of this compound include the development of analogs with improved properties and the study of this compound in various disease models.

Synthesis Methods

N-(2,5-dimethylphenyl)-N'-(4-methylphenyl)thiourea can be synthesized through various methods, including the reaction of 2,5-dimethylaniline and 4-methylaniline with thiocarbonyldiimidazole, or the reaction of 2,5-dimethylaniline and 4-methoxybenzoyl isothiocyanate. The synthesis of this compound is relatively easy and can be achieved through a few simple steps.